Cas no 54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)
54804-10-3 structure
Product Name:Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
CAS No:54804-10-3
MF:C8H13NO2S
MW:187.25932097435
CID:353638
Update Time:2024-01-28
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
- MWCPMVGNNCNZPM-UHFFFAOYSA-N
- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester (9CI)
-
- MDL: MFCD09972084
- Inchi: 1S/C8H13NO2S/c1-4-11-8(10)7(6(2)3)9-5-12/h6-7H,4H2,1-3H3
- InChI Key: MWCPMVGNNCNZPM-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(N=C=S)C(C)C
Computed Properties
- Exact Mass: 187.06679
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 249.0±23.0 °C(Predicted)
- PSA: 38.66
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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